Cas no 1213434-16-2 ((1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine
• CAS No: 1213434-16-2
• MF: C₇H₇Cl₂FN₂
• MW: 209.04828286171
• CID: 5756196
• PubChem ID: 96955769
• Update Time: 2025-06-08

(1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1966623
• (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine
• 1213434-16-2

• Inchi： 1S/C7H7Cl2FN2/c1-3(11)4-2-5(10)7(9)12-6(4)8/h2-3H,11H2,1H3/t3-/m1/s1
• InChI Key： JYKBAZLLEQHNON-GSVOUGTGSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)[C@@H](C)N

Computed Properties

• Exact Mass: 207.9970318g/mol
• Monoisotopic Mass: 207.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine

Chemical Profile of (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine (CAS No. 1213434-16-2)

(1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by the CAS number 1213434-16-2, represents a novel class of molecules with potential applications in drug discovery and development. Its molecular structure, characterized by a pyridine core substituted with chloro and fluoro groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its ability to serve as a key intermediate in the synthesis of more complex pharmaceutical agents. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it an attractive scaffold for medicinal chemists seeking to develop new therapeutic entities. Specifically, the 2,6-dichloro-5-fluoropyridin-3-yl moiety contributes to the compound's versatility, enabling diverse chemical modifications that can fine-tune its pharmacological properties.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing drug bioavailability and metabolic stability. The fluorine atom, in particular, is known for its ability to modulate lipophilicity and binding affinity, which are critical factors in drug design. The incorporation of fluorine into the 5-fluoropyridin-3-yl group of (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine not only improves its pharmacokinetic profile but also opens up possibilities for exploring new therapeutic targets.

Current research in the field of medicinal chemistry has highlighted the importance of enantioselective synthesis in developing effective pharmaceuticals. The (1R) configuration of this compound underscores its stereochemical specificity, which is often a crucial determinant of its biological activity. Enantioselective synthesis techniques have enabled researchers to produce enantiomerically pure forms of this compound, thereby enhancing its potential as a lead molecule in drug development.

The synthesis of (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine involves a series of well-defined chemical transformations that showcase the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of a chiral auxiliary that ensures the retention of stereochemistry throughout the synthetic sequence. This approach not only highlights the compound's synthetic challenge but also demonstrates the advancements in synthetic methodologies that have been developed to address such challenges.

The structural features of this compound make it an attractive candidate for further investigation in various therapeutic areas. For instance, its pyridine core is a common motif in many bioactive molecules, and its substitution pattern suggests potential activity against a range of biological targets. Recent studies have indicated that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and anticancer effects. These findings underscore the need for further exploration into the biological activities of (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine and its analogs.

The development of new drugs often involves extensive screening processes to identify compounds with desirable biological activities. The unique structural features of (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine make it an ideal candidate for such screening programs. Its ability to undergo diverse chemical modifications allows researchers to generate a library of derivatives with tailored pharmacological properties. This approach not only accelerates the drug discovery process but also provides insights into structure-function relationships that can guide future research efforts.

In conclusion, (1R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amino is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for fluorinated pyridines and enantioselective synthesis techniques, compounds like this one are poised to play a crucial role in shaping the future of drug discovery and development.